Cas no 14845-75-1 ([1,1'-Biphenyl]-2,2',6,6'-tetrol,4,4'-dimethyl-)

• Product Name: [1,1'-Biphenyl]-2,2',6,6'-tetrol,4,4'-dimethyl-
• CAS No: 14845-75-1
• MF: C₁₄H₁₄O₄
• MW: 246.258564472198
• CID: 120670
• PubChem ID: 13182541
• Update Time: 2025-04-18

[1,1'-Biphenyl]-2,2',6,6'-tetrol,4,4'-dimethyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,2',6,6'-tetrol,4,4'-dimethyl-
• [1,1-Biphenyl]-2,2,6,6-tetrol,4,4-dimethyl-(9CI)
• 1,3-dimethoxy-5-chlorobenzene
• 1-chloro-3,5-dimethoxylbenzene
• 2,2',6,6'-tetrahydroxy-4,4'-dimethylbiphenyl
• 3,3',5,5'-Tetrahydroxy-4,4'-bitolyl
• 3,5-dimethoxy-1-chlorobenzene
• 3,5-Dimethoxychlorobenzene
• 4,4'-Dimethyl-biphenyl-2,6,2',6'-tetraol
• 5-chloro-1,3-dimethoxy
• 5-Chloro-1,3-dimethoxybenzene
• 5-Chlororesorcinol dimethyl ether
• Benzene, 1-chloro-3,5-dimethoxy-
• BRN 2327304
• EINECS 230-330-2
• 14845-75-1
• 2-(2,6-DIHYDROXY-4-METHYLPHENYL)-5-METHYLBENZENE-1,3-DIOL
• SCHEMBL26769093

• Inchi： 1S/C14H14O4/c1-7-3-9(15)13(10(16)4-7)14-11(17)5-8(2)6-12(14)18/h3-6,15-18H,1-2H3
• InChI Key： WBFCUJYSLXJMKJ-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C=C(C=1C1C(=CC(C)=CC=1O)O)O

Computed Properties

• Exact Mass: 246.08922
• Monoisotopic Mass: 246.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 80.92